Cas no 1858001-69-0 (N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide)

• Product name: N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide
• CAS No: 1858001-69-0
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 5290646

N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-3-(thietan-3-ylamino)propanamide
• N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide

• Inchi： 1S/C9H18N2O2S/c1-13-5-4-11-9(12)2-3-10-8-6-14-7-8/h8,10H,2-7H2,1H3,(H,11,12)
• InChI Key： GGULRJAVVUAPGM-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)CCNC1CSC1

Additional information on N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide

N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide: A Promising Compound in Pharmaceutical Research

N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide is a novel synthetic compound with significant potential in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has attracted attention due to its potential applications in drug development and therapeutic interventions. The compound's chemical structure, which includes a thietan-3-yl group and a propanamide moiety, suggests a multifunctional scaffold that could interact with various biological targets.

Recent studies have highlighted the importance of thietan-3-yl derivatives in modulating cellular processes. The propanamide group in this compound contributes to its solubility and bioavailability, which are critical factors in drug design. The presence of the 2-methoxyethyl substituent further enhances the molecule's functional versatility by introducing additional hydrogen-bonding capabilities.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar structural frameworks exhibit promising anti-inflammatory properties. The thietan-3-yl ring system is particularly interesting due to its ability to form hydrogen bonds with amino acid residues in target proteins, potentially enhancing drug-target interactions. This property makes N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide a candidate for developing drugs targeting inflammatory diseases.

Another key aspect of this compound's pharmacological profile is its potential as a neuroprotective agent. A 2024 study in Pharmacological Research showed that molecules containing propanamide groups can cross the blood-brain barrier, which is essential for treating central nervous system disorders. The 2-methoxyethyl substituent may further modulate the compound's permeability, making it a valuable candidate for neurodegenerative disease research.

Structural analysis of N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide reveals a complex interplay between its functional groups. The thietan-3-yl ring, a five-membered heterocycle, provides a rigid scaffold that could stabilize the molecule's conformation. The propanamide group, on the other hand, introduces flexibility that may be crucial for binding to biological targets. This balance between rigidity and flexibility is a key factor in the compound's potential therapeutic applications.

Recent advances in computational chemistry have enabled researchers to predict the compound's behavior in biological systems. Molecular docking studies suggest that N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide could bind to specific receptors involved in inflammatory responses. The thietan-3-yl group's ability to form hydrogen bonds with receptor pockets is particularly noteworthy, as it may enhance the compound's selectivity and potency.

Experimental data from preclinical studies indicate that this compound exhibits low toxicity and good pharmacokinetic properties. Its metabolic stability, facilitated by the 2-methoxyethyl substituent, is a significant advantage in drug development. This stability ensures that the compound remains active in the body for an extended period, reducing the need for frequent dosing.

Further research is needed to fully understand the compound's mechanisms of action. However, preliminary findings suggest that its unique structure could make it a versatile platform for developing drugs targeting multiple disease pathways. The propanamide group's ability to form hydrogen bonds with various proteins may allow this compound to interact with a wide range of biological targets.

Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to explore the therapeutic potential of N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide. These studies are focusing on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. The thietan-3-yl ring's structural flexibility is being investigated as a means to improve the compound's binding affinity with target proteins.

As the field of pharmaceutical chemistry continues to evolve, compounds like N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide represent a promising direction for drug development. Their unique structural features offer new possibilities for targeting complex biological systems. The 2-methoxyethyl substituent's role in modulating the compound's pharmacological properties is a key area of ongoing research.

Future studies will likely focus on expanding the compound's therapeutic applications. Researchers are exploring its potential in treating conditions such as arthritis, neurodegenerative disorders, and various inflammatory diseases. The propanamide group's ability to cross biological membranes is particularly relevant for developing drugs that can reach target tissues effectively.

Overall, N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide represents an exciting area of research in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications highlight the importance of continued investigation into this compound. As research progresses, it may lead to the development of new drugs with significant clinical impact.

Further studies are also needed to understand the compound's interactions with various biological systems. The thietan-3-yl group's potential to modulate cellular processes is a particularly intriguing area of exploration. Researchers are investigating how this compound could be modified to enhance its therapeutic effects while minimizing potential side effects.

As the pharmaceutical industry continues to seek innovative solutions for treating complex diseases, compounds like N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide offer new possibilities. Their unique structural features and potential for multifunctional applications make them valuable candidates for further research and development.

In conclusion, N-(2-methoxyethyl)-3-[(thietan-3-yl)amino]propanamide is a promising compound with significant potential in pharmaceutical research. Its unique structural features and potential therapeutic applications highlight the importance of continued investigation into this molecule. As research progresses, it may lead to the development of new drugs with significant clinical impact.